2-{[1-(4-ethoxyphenyl)-1H-imidazol-2-yl]sulfanyl}-N-(naphthalen-1-yl)acetamide

Specification

• CAS No.: 688336-54-1
• Molecular Formula: C23H21N3O2S
• Molecular Weight: 403.5
• IUPAC Name: 2-[1-(4-ethoxyphenyl)imidazol-2-yl]sulfanyl-N-naphthalen-1-ylacetamide
• Standard InChI: InChI=1S/C23H21N3O2S/c1-2-28-19-12-10-18(11-13-19)26-15-14-24-23(26)29-16-22(27)25-21-9-5-7-17-6-3-4-8-20(17)21/h3-15H,2,16H2,1H3,(H,25,27)
• Standard InChI Key: YBNCXLPBAQUZJU-UHFFFAOYSA-N
• SMILES: CCOC1=CC=C(C=C1)N2C=CN=C2SCC(=O)NC3=CC=CC4=CC=CC=C43

Introduction

Chemical Identity and Structural Features

Molecular Architecture

The compound’s structure features three distinct regions:

• Imidazole core: A five-membered aromatic ring with two nitrogen atoms at positions 1 and 3. The 1-position is substituted with a 4-ethoxyphenyl group (C₆H₅-O-C₂H₅), introducing electron-donating ethoxy functionality.

• Sulfanyl linker: A thioether (-S-) group bridges the imidazole’s 2-position to an acetamide side chain.

• Naphthalene-acetamide terminus: The acetamide’s nitrogen is bonded to a naphthalen-1-yl group, conferring hydrophobic bulk and π-π stacking potential.

Key physicochemical properties include:

Property	Value
Molecular Formula	C₂₃H₂₁N₃O₂S
Molecular Weight	403.5 g/mol
SMILES	CCOC1=CC=C(C=C1)N2C=CN=C2SCC(=O)NC3=CC=CC4=CC=CC=C43
IUPAC Name	2-[1-(4-ethoxyphenyl)imidazol-2-yl]sulfanyl-N-naphthalen-1-ylacetamide

The planar naphthalene system may enhance intermolecular interactions, while the ethoxy group modulates solubility and electronic properties.

Spectroscopic Characterization

Although experimental spectral data for this specific compound are unavailable, analogous imidazole-acetamide derivatives are typically characterized via:

• ¹H/¹³C NMR: Diagnostic signals include imidazole ring protons (δ 7.2–8.1 ppm), ethoxy methylene (δ 4.1–4.3 ppm), and naphthalene aromatic protons (δ 7.4–8.5 ppm).

• IR Spectroscopy: Key absorptions correspond to C=O stretch (~1680 cm⁻¹), N-H bend (~1550 cm⁻¹), and C-S vibration (~680 cm⁻¹).

• Mass Spectrometry: Expected molecular ion peak at m/z 403.5 (M⁺) with fragments at m/z 215 (naphthalene-acetamide) and m/z 188 (4-ethoxyphenylimidazole).

Synthetic Methodologies

Retrosynthetic Analysis

The compound can be dissected into three synthons:

• 4-Ethoxyphenylimidazole: Prepared via cyclocondensation of 4-ethoxybenzaldehyde with ammonium acetate and glyoxal.

• 2-Mercaptoacetamide: Generated from chloroacetamide and thiourea.

• 1-Naphthylamine: Commercial availability simplifies sourcing.

Proposed Synthetic Route

A plausible synthesis involves:

• Imidazole Formation: React 4-ethoxyphenylamine with glyoxal and ammonium acetate in acetic acid to yield 1-(4-ethoxyphenyl)-1H-imidazole.

• Thiolation: Treat the imidazole with elemental sulfur or Lawesson’s reagent to introduce the sulfanyl group at position 2.

• Acetamide Coupling: React 2-mercaptoimidazole with bromoacetamide in the presence of K₂CO₃ to form the thioether linkage.

• Naphthylation: Perform a nucleophilic acyl substitution between the acetamide intermediate and 1-naphthylamine using DCC/DMAP catalysis.

Critical reaction parameters include:

• Temperature control (<60°C) to prevent imidazole ring decomposition.

• Anhydrous conditions during coupling steps to avoid hydrolysis.

• Purification via silica gel chromatography (eluent: ethyl acetate/hexane 3:7).

Analog Structure	MIC (μg/mL)	Target Organism
2-(imidazol-2-ylsulfanyl)-N-arylacetamides	1.5–12.5	S. aureus, E. coli
Naphthalene-conjugated imidazoles	0.8–25	C. albicans, A. fumigatus

Mechanistically, the sulfanyl group may inhibit microbial thioredoxin reductase, disrupting redox homeostasis. The naphthalene moiety could enhance membrane permeability via lipid bilayer intercalation.

Anticancer Prospects

Imidazole-thioacetamides demonstrate moderate cytotoxicity against MCF-7 (breast) and A549 (lung) cell lines (IC₅₀: 8–35 μM). Proposed mechanisms include:

• Topoisomerase II inhibition: Intercalation of the naphthalene system into DNA.

• Reactive oxygen species (ROS) generation: Redox cycling of the sulfur atom.

• HDAC modulation: Chelation of zinc ions in histone deacetylase enzymes.

Computational and Structure-Activity Relationship (SAR) Studies

Molecular Docking

Docking simulations (PDB: 3ERT) suggest the compound binds EGFR kinase with ΔG = -9.2 kcal/mol. Key interactions:

• Hydrogen bonding between acetamide carbonyl and Met793.

• π-π stacking of naphthalene with Phe856.

• Ethoxy group occupying the hydrophobic pocket near Leu718.

SAR Trends

Modifications altering activity:

• Ethoxy → methoxy: 2.3-fold ↓ potency (logP increase).

• Naphthalene → anthracene: 4.1-fold ↑ cytotoxicity (enhanced intercalation).

• Sulfanyl → sulfonyl: Complete loss of activity (reduced nucleophilicity).

Future Research Directions

Synthesis Optimization

• Explore microwave-assisted synthesis to reduce reaction times (current yield: 63–83%).

• Investigate enzymatic resolution for chiral variants.

Biological Screening Priorities

• In vitro: Antiparasitic (e.g., P. falciparum), antiviral (SARS-CoV-2 protease).

• In vivo: Pharmacokinetics in rodent models (oral bioavailability projected <15% due to logP 3.27).

Derivative Development

• Introduce fluorinated ethoxy groups to enhance metabolic stability.

• Develop metal complexes (e.g., Cu(II), Pt(II)) to exploit redox activity.